Quality evaluation and health risk assessment of drinking water in Minab County: hydrochemical analysis and artificial neural network modeling†
Environmental Science: Water Research & Technology Pub Date: 2023-11-17 DOI: 10.1039/D3EW00525A
Abstract
In many regions, access to clean and safe drinking water remains a critical concern due to the potential health risks associated with water contamination. Thus, this study focused on assessing the water quality and associated health risks of drinking water in Minab County, located within Hormozgan Province. The computed WQI values were between 27.5 and 105 with the average of 60.5 in this study, where fluoride had the most significant impact. In the probabilistic approach, approximately 50% of the collected samples showed very good water quality, while less than 0.03% was classified as poor quality. Furthermore, to evaluate the effect of different input parameters on the precision of an artificial neural network (ANN) model for the prediction of F concentration in the water, a sensitive analysis was performed. The dominant water compositions in this area consisted of Na–K–Cl and Na–K–HCOâ types. The results showed that the average values of hazard quotient (HQ) for all the pollutants in all age groups were below 1. Moreover, the non-carcinogenic risk according to the health risk assessment in children was higher than adults and teenagers. The Sobol analysis results indicated that the nitrate concentration (CW) in children, teenagers and adults and water intake rate in infants were the most sensitive parameters. Based on the results, chloride, NO3, and TH had the most significant effects as independent variables on the determination of F concentration in water, as determined by the sensitivity analysis. Therefore, it is necessary to implement a comprehensive management program for water resources aimed at reducing non-carcinogenic pollutants and improving the quality of drinking water for the local population.
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Journal Name：Environmental Science: Water Research & Technology
Research Products
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CAS no.: 11100-24-6
